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Compound of Interest

Compound Name: Decyl methacrylate

Cat. No.: B1582860

An In-depth Technical Guide to n-Decyl Methacrylate for Researchers, Scientists, and Drug
Development Professionals

Core Identification and Properties

n-Decyl methacrylate is a valuable monomer in polymer chemistry, particularly for applications
requiring tailored hydrophobicity, flexibility, and biocompatibility. Its long alkyl chain and reactive
methacrylate group make it a versatile building block for a wide range of polymeric materials
relevant to the pharmaceutical and biomedical fields.

Chemical Identifiers

A comprehensive list of identifiers for n-Decyl methacrylate is provided below to ensure
accurate substance recognition and seamless integration with chemical databases and
regulatory information.
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Identifier Type Value Citations
CAS Number 3179-47-3 [1112][3]
IUPAC Name decyl 2-methylprop-2-enoate [4]

Molecular Formula

C14H2602

[3]141(5]

n-Decyl methacrylate, Decyl

Synonyms methacrylate, Methacrylic acid,  [3][4][6][71[8]
decyl ester

European Community (EC)
221-657-1 [3]

Number

PubChem CID 18510 [4]

UNII 6FH245R509 [3]

Physicochemical Properties

The physical and chemical properties of n-Decyl methacrylate are crucial for its handling,

polymerization, and the characteristics of the resulting polymers.

Property Value Citations
Molecular Weight 226.36 g/mol [2][3][5]
Appearance Clear, slightly viscous liquid [5]
Density 0.877 g/cm3 at 20°C [3]

Boiling Point 288.6 °C at 760 mmHg [3]

Melting Point -44 °C [31[8]
Flash Point 114.7 °C [3]
Refractive Index n20/D 1.442 [31[8]

Water Solubility

199 pg/L at 20°C

[3]
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Polymerization of n-Decyl Methacrylate

Poly(n-decyl methacrylate) can be synthesized through various polymerization techniques.
The choice of method influences the polymer's molecular weight, polydispersity, and
architecture, which in turn affect its material properties.

Experimental Protocol: Thermal Polymerization of n-
Decyl Methacrylate

This protocol describes the bulk thermal polymerization of n-Decyl methacrylate to produce
poly(n-decyl methacrylate).

Materials:

n-Decyl methacrylate monomer

Vacuum line

Heat-sealable glass ampule

Oven

Procedure:

The n-Decyl methacrylate monomer is purified by distillation under vacuum.[1]
e The purified monomer is transferred into a dust-free, heat-sealable glass ampule.[1]

e The ampule is connected to a vacuum line and the monomer is degassed to remove
dissolved oxygen, which can inhibit polymerization.

e The ampule is flame-sealed under vacuum.[1]

e The sealed ampule is placed in an oven at 120°C (393 K) for 36 hours to induce thermal
polymerization.[1]

o Following polymerization, the sample is annealed at 100°C (373 K) for two weeks to ensure
the reaction reaches equilibrium.[1]
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e The sample is then slowly cooled to room temperature over several days.[1]
Characterization:

o The weight-average molecular weight (Mw) can be determined by static light scattering after
dissolving the polymer in a suitable solvent like tetrahydrofuran (THF).[1]

e The glass transition temperature (Tg) can be measured using Differential Scanning
Calorimetry (DSC).[1]

Alternative Polymerization Methods

Other common methods for polymerizing methacrylates like n-Decyl methacrylate include:

o Free-Radical Polymerization: This is a common and versatile method. It is typically initiated
by thermal or photochemical decomposition of an initiator, such as azobisisobutyronitrile
(AIBN) or benzoyl peroxide, to generate free radicals.[5][9] The reaction is usually carried out
in bulk or in solution.

o Emulsion Polymerization: This technique is used to produce polymer nanoparticles in an
agueous medium.[2][9] The monomer is emulsified in water with a surfactant, and a water-
soluble initiator is used. This method is advantageous for producing high molecular weight
polymers at a fast polymerization rate.

o Atom Transfer Radical Polymerization (ATRP): ATRP is a controlled radical polymerization
technique that allows for the synthesis of polymers with well-defined architectures, molecular
weights, and low polydispersity.[7] This method involves a reversible deactivation of the
growing polymer chains by a transition metal complex, typically copper-based.

Applications in Drug Development

The hydrophobicity and flexibility imparted by the n-decyl side chain make poly(n-decyl
methacrylate) and its copolymers attractive for various applications in drug delivery and
biomaterials. Methacrylate-based polymers are widely used for creating drug delivery systems
such as nanoparticles and pH-responsive micelles.[10][11][12]

Nanoparticle Formulation for Drug Delivery
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Polymers containing n-Decyl methacrylate can be used to formulate nanoparticles for
encapsulating hydrophobic drugs, enhancing their solubility and bioavailability.

A general workflow for nanoparticle synthesis via nanoprecipitation is described below.

Preparation of Phases

Organic Phase:
Poly(n-decyl methacrylate) and

Aqueous Phase:
Water, optionally containing a surfactant

T U BEClejelsel G to aid nanopatrticle stability.

water-miscible organic solvent (e.g., THF).

Nanoprecipitation

Rapid injection of the organic phase
into the stirred aqueous phase.

Self-assembly of the polymer into
nanoparticles due to the solvent shift,
encapsulating the drug.

Purification z%nd Collection
Removal of the organic solvent,
typically by evaporation under reduced pressure.

:

Collection of the nanoparticle suspension.
Further purification by dialysis or centrifugation
may be performed.

Click to download full resolution via product page

Fig. 1. Generalized workflow for the synthesis of drug-loaded nanoparticles.

Biocompatibility Considerations
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While polymethyl methacrylate (PMMA) is widely used in medical devices and is generally
considered biocompatible, the biocompatibility of modified polymers should be assessed.[13]
[14] For polymers containing n-Decyl methacrylate, it is important to evaluate their potential
cytotoxicity and inflammatory response, especially for applications involving direct contact with
tissues or the bloodstream.

Experimental and Logical Workflows
General Polymerization Workflow

The following diagram illustrates a generalized workflow for the synthesis and characterization
of poly(n-decyl methacrylate).

Synthesis

Monomer Purification
(e.g., vacuum distillation)

Polymerization
(e.g., Thermal, Free-Radical, ATRP)

Polymer Purification
(e.g., precipitation in a non-solvent)

Characterization
\ 4 \

Gel Permeation Chromatography (GPC) Nuclear Magnetic Resonance (NMR) Differential Scanning Calorimetry (DSC)
(for molecular weight and polydispersity) (for chemical structure confirmation) (for thermal properties, e.g., Tg)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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